![molecular formula C23H23N5O2 B6488663 3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione CAS No. 919032-41-0](/img/structure/B6488663.png)
3-benzyl-8-(2,3-dimethylphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione
Description
Synthesis Analysis
The synthesis of this compound likely involves several steps, including the introduction of the benzyl group, the dimethylphenyl substituent, and the imidazo[1,2-g]purine scaffold. One possible route could be through Suzuki–Miyaura cross-coupling reactions, utilizing organoboron reagents . These reactions are widely applied for carbon–carbon bond formation and can be tailored to specific conditions.
Chemical Reactions Analysis
Given its benzyl and dimethylphenyl substituents, this compound may undergo various reactions. For example, benzylic halides typically react via SN1 pathways, forming resonance-stabilized carbocations . Understanding its reactivity and potential transformations is crucial for further applications.
Properties
IUPAC Name |
2-benzyl-6-(2,3-dimethylphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O2/c1-15-8-7-11-18(16(15)2)26-12-13-27-19-20(24-22(26)27)25(3)23(30)28(21(19)29)14-17-9-5-4-6-10-17/h4-11H,12-14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMNVYUPNWUQDLO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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